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An In-Depth Technical Guide to Diethylene Glycol Bis(2-chloroethyl) ether (CAS 638-56-2)

Abstract

This document provides a comprehensive technical overview of Diethylene Glycol Bis(2-
chloroethyl) ether, CAS number 638-56-2. It is intended for researchers, scientists, and
professionals in drug development and materials science. This guide covers the compound's
chemical and physical properties, detailed synthesis protocols, key applications, analytical
methodologies, and essential toxicology and safety information. All quantitative data is
presented in structured tables for clarity, and key processes are visualized using diagrams to
facilitate understanding.

Introduction

Diethylene glycol bis(2-chloroethyl) ether, also known by synonyms such as 1,11-Dichloro-
3,6,9-trioxaundecane and Tetraethylene glycol dichloride, is a versatile chemical compound
with the molecular formula CsH16Cl203.[1][2] It is a high-boiling, colorless to pale yellow liquid
that serves a dual role as both a solvent and a reactive chemical intermediate.[2][3] Its unique
structure, featuring ether linkages for solvency and terminal chlorine atoms for reactivity, makes
it valuable in a wide range of industrial and research applications.[4][5] These applications
include its use in the formulation of coatings and adhesives, and as a key building block in the
synthesis of more complex molecules, such as pharmaceuticals, agrochemicals, and specialty
polymers.[1][6]
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Chemical and Physical Properties

The fundamental properties of Diethylene glycol bis(2-chloroethyl) ether are summarized in

the table below. This data is critical for its proper handling, storage, and application in

experimental design.

Property Value Reference(s)

CAS Number 638-56-2 [L1[3141[7]

Molecular Formula CsH16Cl203 [1][4]15]118]

Molecular Weight 231.11 g/mol [11[5]1I8]
Colorless to yellow to green

Appearance o [1112][3]
clear liquid

Density 1.18 g/mL at 20 °C [1113119]

N ) 105 °C at 0.2 mbar 139 °C at 3

Boiling Point [L1[2113][5]
mm Hg 161 °C

Refractive Index (n20/D) 1.46 - 1.464 [11[31[9]
Slightly soluble in water.

Solubility Soluble in Chloroform, [2][3]
Dichloromethane.
1-(2-chloroethoxy)-2-[2-(2-

IUPAC Name [8][10]
chloroethoxy)ethoxylethane
Bis[2-(2-chloroethoxy)ethyl]

Synonyms ether, 1,11-Dichloro-3,6,9- [LI[21131[7119]

trioxaundecane

Synthesis and Manufacturing

The primary method for synthesizing Diethylene glycol bis(2-chloroethyl) ether involves the

chlorination of diethylene glycol, typically using thionyl chloride. This process replaces the

terminal hydroxyl groups of the glycol with chlorine atoms.
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Experimental Protocol: Synthesis from Diethylene
Glycol

The following protocol is adapted from established synthesis methodologies for chlorination of
glycols.[11]

o Apparatus Setup: Assemble a 500 mL four-necked flask equipped with a mechanical stirrer,
a reflux condenser, a temperature-controlled thermometer, and a constant pressure dropping
funnel. Ensure the gas outlet from the condenser is connected to an alkali trap to neutralize
the evolved HCI and SOz gases.

» Reagent Charging: Charge the flask with 190 mL (approx. 2.0 mol) of diethylene glycol.

» Thionyl Chloride Addition: While stirring the diethylene glycol, slowly add 294 mL (4.1 mol) of
thionyl chloride via the dropping funnel over a period of 30 minutes. The reaction is
exothermic and will generate significant amounts of gas. Maintain control over the addition
rate to manage the reaction temperature.

o Reaction Heating: After the addition is complete, rapidly heat the reaction mixture to 110 °C.

e Reaction Monitoring: Maintain the temperature at 110 °C for approximately 100-150 minutes,
or until the evolution of gas ceases, indicating the completion of the reaction.[11]

 Purification: After the reaction mixture has cooled, purify the product by vacuum distillation.
Collect the fraction that distills at 108-110 °C / 10 mmHg. This fraction is the desired
Diethylene glycol bis(2-chloroethyl) ether.[11]

Reactants

Products & Purification

Process

Vacuum Distillation
(108-110°C / 10 mmHg)

Purified Product
(CAS 638-56-2)

Crude Product Mixture

Diethylene Glycol
Reaction Vessel Cooling
IR (110°C, 100-150 min)
Thionyl Chloride (SOClz)
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Diagram 1: General workflow for the synthesis of Diethylene glycol bis(2-chloroethyl) ether.

Applications in Research and Industry

The bifunctional nature of this molecule underpins its utility across various fields.

e Solvent and Formulation Agent: Its excellent solvent capabilities make it a component in
formulations for coatings, adhesives, sealants, paints, and varnishes, where it improves flow
and leveling characteristics.[1] It is also used as a high-boiling solvent and extractant for oils,
fats, and waxes.[2]

o Chemical Intermediate: It is a crucial intermediate in the synthesis of other chemicals.[2] Its
reactivity allows it to be a precursor for surfactants, emulsifiers, and specialty polymers.[1][6]
In pharmaceutical research, it is used in the synthesis of novel glycolipids designed to bind
to the HIV-1 cell surface glycoprotein Gp120 and in the creation of PET imaging agents for
targeting brain -amyloid plaques.[7][12]

o Materials Science: In epoxy resin systems, it can act as a reactive diluent and crosslinking
agent, which enhances flexibility and adhesion.[6] The presence of chlorine atoms in its
structure also imparts flame-retardant properties, making it suitable for some electrical
encapsulation materials.[6]
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Diagram 2: Logical relationship between the compound's structure and its applications.

Analytical Methodologies

Gas Chromatography (GC) is the most common technique for determining the purity of
Diethylene glycol bis(2-chloroethyl) ether.[1] A general protocol for its analysis can be
adapted from standard methods for similar semi-volatile organic compounds.

Experimental Protocol: Purity Analysis by Gas
Chromatography (GC)

This protocol outlines a general procedure. Specific parameters should be optimized for the
instrument in use.

o Standard Preparation: Prepare a calibration standard by accurately weighing a known
amount of high-purity Diethylene glycol bis(2-chloroethyl) ether and dissolving it in a
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suitable solvent (e.g., Dichloromethane) to a known volume. Prepare a series of dilutions to
create a calibration curve.

Sample Preparation: Dilute a precisely weighed amount of the sample to be tested in the
same solvent used for the standards.

GC Instrument Setup (Example):

o

Injector: Split/Splitless, 250 °C

o Column: A mid-polarity capillary column (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID x
0.25 pum film thickness.

o Carrier Gas: Helium or Hydrogen, constant flow.

o Oven Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at 10 °C/min to
280 °C, hold for 5 minutes.

o Detector: Flame lonization Detector (FID), 300 °C.
Analysis: Inject equal volumes (e.g., 1 pL) of the standards and the sample.

Quantification: Identify the peak corresponding to Diethylene glycol bis(2-chloroethyl)
ether by its retention time. Calculate the purity of the sample by comparing its peak area to
the calibration curve generated from the standards.
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Diagram 3: General workflow for the purity analysis by Gas Chromatography (GC).

Toxicology and Safety
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Diethylene glycol bis(2-chloroethyl) ether is a toxic compound and must be handled with
extreme caution. It is classified as toxic if swallowed and harmful in contact with skin.[13] It is
important to distinguish its toxicology from that of its parent compound, diethylene glycol
(DEG), which is known for causing metabolic acidosis and acute kidney failure.[14][15] The
chlorinated ether derivative is considered a hazardous alkylating agent and requires stringent
safety protocols.[5]

Toxicity Data Value Species Reference(s)
LD50 (Oral) 180 mg/kg Rat [13]

LD50 (Dermal) 1911.6 mg/kg Rabbit [13]

Hazard Information Details Reference(s)

) GHSO06 (Skull and
GHS Pictogram [31[9]
Crossbones)

Signal Word Danger [3][9][16]

H301: Toxic if swallowed.
Hazard Statements H312: Harmful in contact with [B15191[1.3]
skin.

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P280: Wear
protective gloves/protective
clothing. P301+P310: IF

] SWALLOWED: Immediately

Precautionary Statements [B1[13][17]

call a POISON
CENTER/doctor.
P302+P352+P312: IF ON
SKIN: Wash with plenty of
water. Call a POISON
CENTER/doctor if you feel

unwell. P405: Store locked up.
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Handling and Storage

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[13][18]

o Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of vapors.[13][18]

» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Wash
hands thoroughly after handling.[13]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[13] The
product should be stored locked up, away from incompatible materials.[17] Recommended
storage temperatures range from room temperature to 2-8°C; consult the supplier's
recommendation.[1][5]

Conclusion

Diethylene glycol bis(2-chloroethyl) ether is a chemical of significant utility in both industrial
and research settings. Its value is derived from its combined properties as a solvent and a
reactive intermediate. While its applications are broad, its toxicity necessitates strict adherence
to safety protocols. A thorough understanding of its properties, synthesis, and handling
requirements, as outlined in this guide, is essential for its safe and effective use by researchers
and chemical professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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